Cas no 1824150-72-2 (4-Pyrimidinecarboxylic acid, 5-chloro-1,6-dihydro-6-oxo-, methyl ester)

• Product Name: 4-Pyrimidinecarboxylic acid, 5-chloro-1,6-dihydro-6-oxo-, methyl ester
• CAS No: 1824150-72-2
• MF: C₆H₅ClN₂O₃
• MW: 188.56850028038
• CID: 6018639
• PubChem ID: 137205261
• Update Time: 2025-11-02

4-Pyrimidinecarboxylic acid, 5-chloro-1,6-dihydro-6-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 5-chloro-1,6-dihydro-6-oxo-, methyl ester
• EN300-7355302
• methyl 5-chloro-6-hydroxypyrimidine-4-carboxylate
• Methyl 5-chloro-6-oxo-1H-pyrimidine-4-carboxylate
• 1824150-72-2

• Inchi： 1S/C6H5ClN2O3/c1-12-6(11)4-3(7)5(10)9-2-8-4/h2H,1H3,(H,8,9,10)
• InChI Key： MLMCLXHFCRQLRJ-UHFFFAOYSA-N
• SMILES： C1NC(=O)C(Cl)=C(C(OC)=O)N=1

Computed Properties

• Exact Mass: 187.9988697g/mol
• Monoisotopic Mass: 187.9988697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 265.7±50.0 °C(Predicted)
• pka: 5.11±0.50(Predicted)

Additional information on 4-Pyrimidinecarboxylic acid, 5-chloro-1,6-dihydro-6-oxo-, methyl ester

5-Chloro-1,6-dihydro-6-oxo-4-pyrimidinecarboxylic Acid Methyl Ester (CAS 1824150-72-2): A Versatile Building Block in Medicinal Chemistry

In the realm of heterocyclic chemistry, 5-chloro-1,6-dihydro-6-oxo-4-pyrimidinecarboxylic acid methyl ester (CAS 1824150-72-2) has emerged as a valuable synthetic intermediate with growing importance in pharmaceutical research. This pyrimidine derivative combines multiple functional groups that make it particularly attractive for drug discovery programs targeting various therapeutic areas.

The molecular structure of this compound features a chloro-substituted pyrimidine core with both carbonyl and ester functionalities at strategic positions. This unique arrangement allows for diverse chemical transformations, enabling medicinal chemists to create novel molecular architectures. Recent literature highlights its utility in developing kinase inhibitors, a hot topic in cancer research where targeted therapies are gaining significant attention.

From a synthetic perspective, the methyl ester group in 5-chloro-1,6-dihydro-6-oxo-4-pyrimidinecarboxylic acid methyl ester offers excellent reactivity for further derivatization. Researchers frequently employ this moiety in amide coupling reactions, a fundamental transformation in drug discovery that aligns with current trends in peptide-mimetic drug development. The compound's chloro substituent at the 5-position provides an additional handle for cross-coupling reactions, particularly relevant in the context of fragment-based drug design approaches.

Analytical characterization of this pyrimidine derivative typically reveals distinct spectral features. The carbonyl stretching vibrations appear around 1700 cm^-1 in IR spectroscopy, while the methyl ester protons resonate as a singlet near 3.9 ppm in ¹H NMR. These characteristic signals facilitate quality control during synthetic operations, addressing a common concern among researchers working with heterocyclic building blocks.

The pharmaceutical applications of CAS 1824150-72-2 extend to several therapeutic areas currently under intense investigation. Its structural motif appears in compounds targeting protein-protein interactions, a frontier in drug discovery that has gained momentum with advances in structural biology. Additionally, the scaffold shows promise in the development of antiviral agents, particularly relevant in the post-pandemic research landscape where novel antiviral strategies remain a global priority.

In material science applications, derivatives of this pyrimidine carboxylic acid ester have shown potential as building blocks for organic electronic materials. The conjugated system allows for electron delocalization, making it interesting for researchers exploring organic semiconductors—a field experiencing rapid growth due to demands for flexible electronics and sustainable energy solutions.

From a commercial availability standpoint, 5-chloro-1,6-dihydro-6-oxo-4-pyrimidinecarboxylic acid methyl ester is typically supplied with high purity (>98%) by specialty chemical manufacturers. Proper storage recommendations include protection from moisture at controlled room temperature, reflecting standard practices for heterocyclic esters. The compound's stability profile makes it suitable for international shipping, addressing logistical concerns common in global research collaborations.

Recent patent literature reveals growing interest in this chemical scaffold, with applications ranging from biodegradable polymers to photoactive compounds. The versatility of CAS 1824150-72-2 continues to attract attention from both academic and industrial researchers, particularly those working at the interface of chemistry and biology. Its balanced physicochemical properties make it especially valuable in lead optimization programs where fine-tuning of molecular properties is crucial.

Environmental and safety considerations for handling this pyrimidine derivative follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended—a prudent approach that aligns with current laboratory safety culture emphasizing risk minimization in chemical handling procedures.

The synthetic utility of 5-chloro-1,6-dihydro-6-oxo-4-pyrimidinecarboxylic acid methyl ester is further enhanced by its compatibility with modern flow chemistry techniques. This aspect has become increasingly important as pharmaceutical manufacturers seek to implement continuous manufacturing processes that offer advantages in terms of efficiency and sustainability—key considerations in contemporary process chemistry.

Looking forward, the demand for specialized pyrimidine building blocks like CAS 1824150-72-2 is expected to grow in parallel with advances in targeted drug discovery. The compound's unique combination of functional groups positions it as a valuable tool for medicinal chemists addressing current challenges in drug development, particularly in areas requiring precise molecular modifications to achieve desired biological activity.